Cas no 391669-55-9 (1-Octyn-3-ol, 3-methyl-1-(2-thienyl)-)

• Product Name: 1-Octyn-3-ol, 3-methyl-1-(2-thienyl)-
• CAS No: 391669-55-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 1497797
• Update Time: 2024-08-24

1-Octyn-3-ol, 3-methyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, 3-methyl-1-(2-thienyl)-
• 3-Methyl-1-(2-thienyl)-1-octyn-3-ol

• Inchi： 1S/C13H18OS/c1-3-4-5-9-13(2,14)10-8-12-7-6-11-15-12/h6-7,11,14H,3-5,9H2,1-2H3
• InChI Key： PYBXUCGJFSRORK-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)#CC(C)(O)CCCCC

Computed Properties

• Exact Mass: 222.10794

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 330.7±22.0 °C(Predicted)
• PSA: 20.23
• pka: 12.94±0.29(Predicted)